Cas no 128637-87-6 (2-Azabicyclo[2.2.2]octane-5-butanoicacid, 5-hydroxy-b,2-dimethyl-,[1R-[1a,4a,5a,5(S*)]]- (9CI))

• Product Name: 2-Azabicyclo[2.2.2]octane-5-butanoicacid, 5-hydroxy-b,2-dimethyl-,[1R-[1a,4a,5a,5(S*)]]- (9CI)
• CAS No: 128637-87-6
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 165735
• PubChem ID: 124966
• Update Time: 2025-04-19

2-Azabicyclo[2.2.2]octane-5-butanoicacid, 5-hydroxy-b,2-dimethyl-,[1R-[1a,4a,5a,5(S*)]]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.2]octane-5-butanoicacid, 5-hydroxy-b,2-dimethyl-,[1R-[1a,4a,5a,5(S*)]]- (9CI)
• (3S)-4-[(1R,4R)-5-hydroxy-2-methyl-2-azabicyclo[2.2.2]octan-5-yl]-3-methylbutanoic acid
• dioscoretine
• (3S)-4-[(1R,4S)-5-hydroxy-2-methyl-2-azabicyclo[2.2.2]oct-5-yl]-3-methylbutanoic acid
• 2-Azabicyclo(2.2.2)octane-5-butanoic acid, 5-hydroxy-beta,2-dimethyl-, (1R-(1alpha,4alpha,5alpha,5(S*)))-
• 2-Azabicyclo(2.2.2)octane-5-butanoic acid, beta,2-dimethyl-5-hydroxy-, (1R-(1-alpha,4-alpha,5-alpha,5(S*)))-
• Dioscoretin
• 128637-87-6
• DTXSID40926179
• 4-{5-hydroxy-2-methyl-2-azabicyclo[2.2.2]octan-5-yl}-3-methylbutanoic acid
• CHEBI:173742
• 4-(5-Hydroxy-2-methyl-2-azabicyclo[2.2.2]octan-5-yl)-3-methylbutanoic acid

• Inchi： 1S/C13H23NO3/c1-9(5-12(15)16)6-13(17)7-11-4-3-10(13)8-14(11)2/h9-11,17H,3-8H2,1-2H3,(H,15,16)/t9-,10-,11-,13?/m1/s1
• InChI Key： YWVYEZNFPRWGMM-RUPPFBPSSA-N
• SMILES： OC1(C[C@H](C)CC(=O)O)C[C@H]2CC[C@@H]1CN2C

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.2
• Topological Polar Surface Area: 60.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids